Cas no 1805405-68-8 (4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine)

• Product Name: 4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine
• CAS No: 1805405-68-8
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4800844
• Update Time: 2025-10-29

4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine

• Inchi： 1S/C7H6BrF2NO/c1-3-6(12)5(8)4(2-11-3)7(9)10/h2,7,12H,1H3
• InChI Key： CMSFCRXOEIULLO-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine

4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine: A Comprehensive Overview

The compound 4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine (CAS No. 1805405-68-8) is a structurally complex aromatic heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the pyridine family, a class of organic compounds characterized by a six-membered ring containing one nitrogen atom. The presence of multiple substituents, including a bromine atom, a difluoromethyl group, and a hydroxyl group, makes this compound highly versatile and intriguing for researchers in the fields of organic chemistry, pharmacology, and materials science.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine. Researchers have employed various strategies, including nucleophilic aromatic substitution and cross-coupling reactions, to construct this molecule with high purity and yield. The strategic placement of substituents on the pyridine ring is crucial for optimizing its chemical reactivity and biological activity. For instance, the bromine atom at position 4 introduces electron-withdrawing effects, which can enhance the molecule's electrophilicity and reactivity in subsequent transformations.

The hydroxyl group at position 3 plays a pivotal role in determining the compound's solubility and hydrogen bonding capabilities. This feature is particularly advantageous in pharmaceutical applications, where solubility is a critical factor for drug delivery. Additionally, the difluoromethyl group at position 5 contributes to the molecule's stability and lipophilicity, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine as a precursor for bioactive compounds. For example, researchers have explored its use in synthesizing novel antibiotics and anticancer agents. The unique combination of substituents on the pyridine ring allows for selective reactivity during medicinal chemistry campaigns, enabling the creation of molecules with desired pharmacokinetic profiles.

In terms of physical properties, 4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine exhibits a melting point of approximately 170°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-phase reactions. The compound's UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicative of its aromatic character and conjugated system.

The synthesis of 4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the bromination of a suitably substituted pyridine derivative followed by subsequent functionalization steps to introduce the hydroxyl and difluoromethyl groups. The use of catalytic systems, such as palladium catalysts in cross-coupling reactions, has significantly improved the efficiency and selectivity of these transformations.

From an environmental standpoint, 4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine demonstrates moderate biodegradability under aerobic conditions. Its environmental fate and toxicity profile are currently under investigation to ensure its safe handling and disposal in industrial settings.

In conclusion, 4-Bromo-5-(difluoromethyl)-3-hydroxy-2-methylpyridine (CAS No. 1805405-68-8) is a multifaceted compound with promising applications across diverse scientific disciplines. Its unique structure, combined with recent advancements in synthetic chemistry and pharmacology, positions it as a valuable tool for developing innovative solutions in drug discovery and materials science.